Cas no 256448-02-9 (1-Oxaspiro[2.5]octan-6-one,4,5-dihydroxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-butenyl)oxiranyl]-,(3S,4R,5S)-)

• Product Name: 1-Oxaspiro[2.5]octan-6-one,4,5-dihydroxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-butenyl)oxiranyl]-,(3S,4R,5S)-
• CAS No: 256448-02-9
• MF: C₁₅O₅
• MW: 260.157504081726
• CID: 1427005
• Update Time: 2024-08-15

1-Oxaspiro[2.5]octan-6-one,4,5-dihydroxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-butenyl)oxiranyl]-,(3S,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octan-6-one,4,5-dihydroxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-butenyl)oxiranyl]-,(3S,4R,5S)-
• 1-Oxaspiro[2.5]octan-6-one, 4,5-dihydroxy-4-[(2S,3R)-2-methyl-3-(3-methyl-2-buten-1-yl)-2-oxiranyl]-, (3S,4R,5S)-

• Inchi： 1S/C15O5/c1-9(2)4-5-11-13(3,20-11)15(18)12(17)10(16)6-7-14(15)8-19-14
• InChI Key： IMXHSTCJRZKGBO-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]1C(C2(C3(O[C]3)[C][C]C(=O)[C]2[O])[O])([C])O1)/[C] |^1:0,2,4,14,15,16,17,19,^4:3,9,10,11|

Computed Properties

• Exact Mass: 282.14676

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 460.2±45.0 °C(Predicted)
• PSA: 82.59
• pka: 12.24±0.40(Predicted)